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Compound of Interest

Compound Name: Pd-clme(cod)

Cat. No.: B1591140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(1,5-Cyclooctadiene)methylpalladium(II) chloride, with the chemical formula C₉H₁₅ClPd, is an

organometallic compound widely utilized as a catalyst and precursor in organic synthesis. This

technical guide provides a comprehensive overview of its properties, synthesis, and

applications, with a focus on its role in facilitating carbon-carbon bond formation.

Core Properties
(1,5-Cyclooctadiene)methylpalladium(II) chloride is a light gray powder.[1][2] It is a coordination

complex where a palladium(II) center is bound to a methyl group, a chloride ligand, and a 1,5-

cyclooctadiene (COD) ligand. The COD ligand, a bidentate olefin, confers stability to the

complex.[2]

Table 1: Physical and Chemical Properties of (1,5-Cyclooctadiene)methylpalladium(II) Chloride
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Property Value Reference(s)

Chemical Formula C₉H₁₅ClPd [2]

Molecular Weight 265.09 g/mol [2]

Appearance Light gray powder [2]

Melting Point 124-129 °C

Flash Point 97 °C [2]

Solubility
Soluble in chloroform.[3]

Insoluble in water.
[2]

Synthesis and Characterization
A common method for the synthesis of methylpalladium(II) complexes involves transmetalation

reactions. For instance, various methylpalladium(II) complexes with pyrimidine-functionalized

N-heterocyclic carbene ligands have been prepared from chloro(methyl)

(cyclooctadiene)palladium(II) and the corresponding silver complexes.[4]

While a specific, detailed experimental protocol for the synthesis of the title compound is not

readily available in the searched literature, a general approach can be inferred. The synthesis

of related compounds, such as dichloro(1,5-cyclooctadiene)palladium(II), involves the reaction

of a palladium salt with 1,5-cyclooctadiene.[3]

Characterization of (1,5-Cyclooctadiene)methylpalladium(II) chloride and related compounds

relies heavily on spectroscopic techniques.

Table 2: Spectroscopic Data for Related Methylpalladium(II) Complexes

Complex ¹H NMR (δ, ppm) ¹³C NMR (δ, ppm) Reference

[((pym)^(NHC-

R))PdII(CH₃)X]
0.04 (s, 3H, Pd-CH₃) -7.4 (Pd-CH₃) [4]

1.27 (s, 3H, Pd-CH₃) -1.5 (Pd-CH₃) [4]

0.87 (s, 3H, Pd-CH₃) -11.6 (Pd-CH₃) [4]
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Note: The provided data is for related complexes and serves as a reference. Specific data for

the title compound was not found in the searched literature.

Role in Catalysis
(1,5-Cyclooctadiene)methylpalladium(II) chloride is a versatile catalyst precursor for a variety of

palladium-catalyzed cross-coupling reactions. These reactions are fundamental in the

synthesis of complex organic molecules, including pharmaceuticals and advanced materials.

The complex is suitable for use in several key transformations:

Suzuki-Miyaura Coupling

Heck Reaction

Buchwald-Hartwig Cross-Coupling

Negishi Coupling

Sonogashira Coupling

Stille Coupling

Hiyama Coupling

The catalytic utility of this compound stems from the ability of the palladium center to undergo a

series of elementary steps, including oxidative addition, transmetalation, and reductive

elimination, which together form the catalytic cycle.

Reaction Mechanisms and Experimental Protocols
The general mechanism for palladium-catalyzed cross-coupling reactions involves the

transformation of a palladium(0) species. While (1,5-Cyclooctadiene)methylpalladium(II)

chloride is a Pd(II) complex, it can be reduced in situ to the catalytically active Pd(0) species.

General Catalytic Cycle for Cross-Coupling Reactions
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Figure 1: A generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Experimental Protocol: Suzuki-Miyaura Coupling
(General Example)
While a specific protocol using (1,5-Cyclooctadiene)methylpalladium(II) chloride was not found,

a general procedure for a Suzuki-Miyaura coupling is as follows:

Reaction Setup: In a reaction vessel, combine the aryl halide (1.0 eq.), the boronic acid (1.1-

1.5 eq.), and a base (e.g., K₂CO₃, Cs₂CO₃, 2-3 eq.).

Catalyst Addition: Add the palladium catalyst (e.g., (1,5-Cyclooctadiene)methylpalladium(II)

chloride, 1-5 mol%) and any necessary ligands.

Solvent and Degassing: Add an appropriate solvent (e.g., toluene, dioxane, DMF) and degas

the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-30 minutes.

Reaction: Heat the reaction mixture to the desired temperature (typically 80-120 °C) and

monitor the progress by a suitable analytical technique (e.g., TLC, GC, LC-MS).

Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic

solvent, and wash with water or an aqueous salt solution.

Purification: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄, Na₂SO₄),

filter, and concentrate under reduced pressure. Purify the crude product by a suitable
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method, such as column chromatography.

Safety Information
(1,5-Cyclooctadiene)methylpalladium(II) chloride is a hazardous substance and should be

handled with appropriate safety precautions in a well-ventilated fume hood. It is classified as

toxic if swallowed or in contact with skin, and may cause respiratory irritation. Personal

protective equipment, including gloves, safety glasses, and a lab coat, should be worn at all

times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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